3-Propanoylbenzonitrile
Overview
Description
3-Propanoylbenzonitrile, also known as 3-PB, is a synthetic organic compound that is used in a variety of applications in the scientific research field. It is an important building block for the synthesis of various organic compounds, such as pharmaceuticals, polymers, and dyes. 3-PB is also used as a reagent in the synthesis of various organic compounds. This compound has a wide range of applications, from drug discovery to materials science.
Scientific Research Applications
Synthesis and Characterization
3-Propanoylbenzonitrile serves as a starting material for synthesizing various biologically active compounds. For instance, its derivatives are used in the synthesis of Cr(III) complexes with mixed N,N and O-donor ligands. These complexes have shown promising antimicrobial and antioxidant activities, as well as strong DNA binding properties (Govindharaju et al., 2019).
Photocatalysis and Photochemistry
The photochemistry of compounds related to this compound, like 5-chloro-2-hydroxybenzonitrile, has been studied in detail. These studies involve understanding the behavior of these compounds under various conditions, which can be crucial in designing effective photocatalytic processes (Bonnichon et al., 1999).
Environmental Applications
This compound derivatives, such as bromoxynil, are used as herbicides. These compounds, especially their esters like bromoxynil octanoate, are effective in controlling broad-leafed weeds in agricultural settings. Their biotransformation under various conditions, such as in denitrifying or methanogenic environments, is a topic of environmental significance (Knight et al., 2003).
Analytical Chemistry
In the field of analytical chemistry, this compound and its derivatives play a role in enhancing the sensitivity of mass spectrometry techniques. For example, 3-nitrobenzonitrile has been used as a dopant to improve the sensitivity of sonic-spray ionization mass spectrometry, a technique valuable for analyzing complex biological mixtures (Santos et al., 2016).
Corrosion Inhibition
Aminobenzonitrile derivatives, such as 2-aminobenzonitrile and 3-aminobenzonitrile, show potential as corrosion inhibitors. These compounds have been studied for their adsorption behavior and inhibition mechanism on steel surfaces in acidic media. Understanding their molecular interactions can inform the development of more efficient corrosion inhibitors (Saha & Banerjee, 2015).
Textile Industry
In the textile industry, derivatives of this compound are used to develop new dyes. These dyes, synthesized using components like ethyl cyanoacetate, have shown promising antimicrobial activities and are applicable on polyester fabric, indicating their potential in textile manufacturing (Al-Etaibi et al., 2014).
Safety and Hazards
The safety information for 3-Propanoylbenzonitrile includes several hazard statements: H302, H312, H315, H319, H332, H335 . These codes represent specific hazards associated with the compound. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501 .
properties
IUPAC Name |
3-propanoylbenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO/c1-2-10(12)9-5-3-4-8(6-9)7-11/h3-6H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RQNDMQXNIOALFA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)C1=CC=CC(=C1)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
159.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
50916-34-2 |
Source
|
| Record name | 3-propanoylbenzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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